Cas no 886915-16-8 (2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886915-16-8
• MF: C₂₁H₂₂FN₅O₂S
• MW: 427.495086193085
• CID: 5477026
• Update Time: 2025-10-29

2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[[4-(4-fluorophenyl)piperazin-1-yl]-(furan-2-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-[[4-(4-fluorophenyl)-1-piperazinyl]-2-furanylmethyl]-
• 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C21H22FN5O2S/c1-2-17-23-21-27(24-17)20(28)19(30-21)18(16-4-3-13-29-16)26-11-9-25(10-12-26)15-7-5-14(22)6-8-15/h3-8,13,18,28H,2,9-12H2,1H3
• InChI Key： KSWPMYRFUJLFCH-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCN(C4=CC=C(F)C=C4)CC3)C3=CC=CO3)=C(O)N12

Additional information on 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

2-Ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol: A Comprehensive Overview

The compound with CAS No. 886915-16-8, commonly referred to as 2-Ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

The chemical structure of this compound is characterized by a triazolo-thiazole core, which is a fused bicyclic system combining a triazole and a thiazole ring. This core is further substituted with an ethyl group at the 2-position and a complex substituent at the 5-position. The substituent at the 5-position includes a piperazine ring that is itself substituted with a 4-fluorophenyl group and a furan moiety. The combination of these structural elements contributes to the compound's unique electronic and steric properties.

Recent studies have highlighted the synthesis methods for this compound as being both efficient and scalable. Researchers have employed a multi-step approach involving nucleophilic aromatic substitution and coupling reactions to construct the triazolo-thiazole core. The introduction of the piperazine and furan substituents was achieved through carefully designed coupling reactions under mild conditions. These methods not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the molecule.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Experimental data indicate that it exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, studies suggest that this compound may possess anti-cancer properties by modulating pathways associated with cell proliferation and apoptosis.

One of the most exciting developments in recent research is the exploration of this compound's therapeutic potential in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Preclinical trials have demonstrated its ability to reduce inflammation in animal models without causing significant side effects. Furthermore, its anti-cancer activity has been validated in cell line studies, where it exhibited selective cytotoxicity against cancer cells while sparing normal cells.

Beyond its pharmacological applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to facilitate electron transport could enhance device performance.

In conclusion, CAS No. 886915-16-8 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure, coupled with its promising biological and electronic properties, positions it as a valuable asset in both therapeutic development and materials innovation. As research continues to uncover new insights into its capabilities, this compound is poised to make significant contributions to advancing science and technology.